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Compound of Interest

Compound Name: Tetracosyl! acetate

Cat. No.: B15355120

Disclaimer: A specific Safety Data Sheet (SDS) for tetracosyl acetate was not readily
available. The following guidance is based on the chemical properties of tetracosyl acetate
and the safety protocols for similar long-chain alkyl acetates. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department and adhere to all local,
state, and federal regulations, as these supersede any general guidance provided here.

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe and
environmentally responsible research environment. For a compound such as tetracosyl
acetate, a methodical approach is necessary to mitigate risks and comply with regulatory
standards. This guide provides essential safety and logistical information for the handling and
disposal of tetracosyl acetate.

Key Chemical and Safety Data

Below is a summary of the known physical and chemical properties of tetracosyl acetate,
along with general safety information derived from similar compounds.
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Property

Value

Molecular Formula

C26H5202[1][2]

Molecular Weight 396.7 g/mol [1]
Likely a solid at room temperature, given its long
Appearance )
carbon chain.
N Expected to have low water solubility.[3] Soluble
Solubility

in organic solvents.

General Hazards

While specific toxicity data is unavailable, similar
long-chain esters are generally considered to
have low acute toxicity. However, inhalation of
dust or fumes should be avoided. May cause

skin and eye irritation upon contact.

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.qg., nitrile), safety
goggles or a face shield, and a laboratory coat

should be worn when handling this compound.

[4]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of tetracosyl

acetate.

1. Waste Identification and Characterization:

2. Segregation:

dangerous reactions. Segregate from:

o Acids and bases

Treat tetracosyl acetate as a potentially hazardous chemical waste.

Do not mix with other waste streams unless compatibility has been confirmed.

Keep tetracosyl acetate waste separate from other chemical waste categories to prevent
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o Oxidizing agents
o Reactive metals
. Containerization:

Use a dedicated, leak-proof container that is chemically compatible with tetracosyl acetate.
For solid waste, a high-density polyethylene (HDPE) container is suitable.

The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Tetracosyl Acetate,” and any known hazard characteristics.

. Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is under the
control of laboratory personnel.

The storage area should be cool, dry, and well-ventilated.
Keep the container tightly closed except when adding waste.
. Spill Management:
In the event of a spill, ensure the area is well-ventilated and restrict access.

For small spills, use an inert absorbent material such as vermiculite or sand to contain the
substance.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

Decontaminate the spill area with an appropriate solvent, and collect the cleaning materials
as hazardous waste.

. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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e Provide them with accurate information about the waste, including its identity and quantity.

» Follow their specific instructions for packaging and transport to the licensed hazardous waste
disposal facility.

Experimental Workflow for Disposal

Below is a visual representation of the logical workflow for the proper disposal of tetracosyl
acetate.
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Caption: Workflow for the safe disposal of tetracosyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Tetracosyl Acetate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15355120#tetracosyl-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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